molecular formula C8H12N2O B8355313 1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone

1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone

Cat. No. B8355313
M. Wt: 152.19 g/mol
InChI Key: QTOLRPXOLMYELU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone

Molecular Formula

C8H12N2O

Molecular Weight

152.19 g/mol

IUPAC Name

1-but-3-yn-2-yl-3-methylimidazolidin-2-one

InChI

InChI=1S/C8H12N2O/c1-4-7(2)10-6-5-9(3)8(10)11/h1,7H,5-6H2,2-3H3

InChI Key

QTOLRPXOLMYELU-UHFFFAOYSA-N

Canonical SMILES

CC(C#C)N1CCN(C1=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (1.2 g of 50% in oil) was added at 0° C. to a stirred solution of 1-(1-methyl-2-propynyl)-2-imidazolidinone (2.1 g) in dry THF (50 mL). After 15 min methyl iodide (3.0 mL) was added and the solution was stirred for an additional 30 min. Acetic acid (0.6 mL) and methanol (3 mL) were added and the solvent was removed under reduced pressure and the residual oil was partitioned between ethyl acetate and sodium hydroxide (10 mL of 2N). The ethyl acetate was removed and the crude product was chromatographed on silica gel to give 2.5 g of 1-methyl-3-(1-methyl-2-propynyl)-2-imidazolidinone as an oil.
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two
Quantity
0.6 mL
Type
reactant
Reaction Step Three
Quantity
3 mL
Type
solvent
Reaction Step Three

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